Cas no 915924-58-2 (N-(1-{ethyl(phenyl)carbamoylmethyl}-1H-1,3-benzodiazol-2-yl)methyl-N-methylacetamide)

• Product Name: N-(1-{ethyl(phenyl)carbamoylmethyl}-1H-1,3-benzodiazol-2-yl)methyl-N-methylacetamide
• CAS No: 915924-58-2
• MF: C₂₁H₂₄N₄O₂
• MW: 364.440864562988
• CID: 6308782
• PubChem ID: 16451963
• Update Time: 2025-07-01

N-(1-{ethyl(phenyl)carbamoylmethyl}-1H-1,3-benzodiazol-2-yl)methyl-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-{ethyl(phenyl)carbamoylmethyl}-1H-1,3-benzodiazol-2-yl)methyl-N-methylacetamide
• N-ethyl-2-(2-((N-methylacetamido)methyl)-1H-benzo[d]imidazol-1-yl)-N-phenylacetamide
• AKOS001522618
• N-[(1-{[ethyl(phenyl)carbamoyl]methyl}-1H-1,3-benzodiazol-2-yl)methyl]-N-methylacetamide
• CCG-151121
• 915924-58-2
• F3257-0360
• VU0607499-1
• Z274595418

• Inchi： 1S/C21H24N4O2/c1-4-24(17-10-6-5-7-11-17)21(27)15-25-19-13-9-8-12-18(19)22-20(25)14-23(3)16(2)26/h5-13H,4,14-15H2,1-3H3
• InChI Key： MCFNFYFIKNKQPY-UHFFFAOYSA-N
• SMILES： O=C(CN1C2C=CC=CC=2N=C1CN(C(C)=O)C)N(C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 364.18992602g/mol
• Monoisotopic Mass: 364.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.4Ų

Additional information on N-(1-{ethyl(phenyl)carbamoylmethyl}-1H-1,3-benzodiazol-2-yl)methyl-N-methylacetamide

Introduction to Compound CAS No. 915924-58-2: N-(1-{Ethyl(Phenyl)Carbamoylmethyl}-1H-1,3-Benzodiazol-2-Yl)Methyl-N-MethylAcetamide

The compound CAS No. 915924-58-2, also known as N-(1-{Ethyl(Phenyl)Carbamoylmethyl}-1H-1,3-Benzodiazol-2-Yl)Methyl-N-MethylAcetamide, is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a benzodiazole core, which is a fused bicyclic system consisting of a benzene ring and a diazole ring. The presence of this core imparts unique electronic properties and reactivity, making it a subject of interest in various fields of chemistry and materials science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern techniques such as multi-component reactions and catalytic processes. These methods not only enhance the efficiency of synthesis but also allow for the incorporation of functional groups that can be tailored for specific applications. For instance, the methyl-N-methylacetamide moiety in this compound contributes to its solubility and stability, making it suitable for use in polar solvents or biological systems.

One of the most promising areas of research involving this compound is its application in pharmaceuticals. The benzodiazole framework is known for its ability to act as a scaffold for bioactive molecules, potentially exhibiting anti-inflammatory, anti-cancer, or neuroprotective properties. Recent studies have explored the interaction of this compound with cellular receptors, revealing potential therapeutic applications in treating chronic diseases such as Alzheimer's or Parkinson's. The integration of computational chemistry tools has further accelerated this research by predicting binding affinities and optimizing molecular structures for enhanced efficacy.

In addition to its pharmaceutical potential, this compound has shown promise in the field of optoelectronics. The conjugated system within the benzodiazole core allows for efficient charge transport properties, making it a candidate for use in organic light-emitting diodes (OLEDs) or photovoltaic devices. Researchers have demonstrated that incorporating this compound into OLED architectures can improve device efficiency and stability, contributing to the development of next-generation display technologies.

The synthesis and characterization of CAS No. 915924-58-2 have been extensively documented in recent scientific literature. Advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its molecular structure and analyze its physical properties. These studies have provided valuable insights into the compound's thermal stability, optical properties, and reactivity under various conditions.

Moreover, the environmental impact and sustainability aspects of this compound are gaining attention in contemporary research. Scientists are investigating methods to synthesize this compound using eco-friendly reagents and energy-efficient processes. For example, the use of microwave-assisted synthesis has been proposed as a green alternative to traditional methods, reducing reaction times and minimizing waste generation.

In conclusion, CAS No. 915924-58-2 represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its unique structural features and versatile functional groups make it an attractive candidate for further exploration in both academic and industrial settings. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing modern science and technology.